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Compound of Interest

Compound Name: 2-Aminoquinoline

Cat. No.: B7722446

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-aminoquinoline, a heterocyclic amine of
significant interest in medicinal chemistry and materials science. It details its chemical
structure, physicochemical properties, synthesis, reactivity, and applications, with a focus on its
role in drug discovery and development.

Chemical Structure and Properties

2-Aminoquinoline is an aromatic organic compound consisting of a quinoline ring system
substituted with an amino group at the C2 position. The presence of the fused benzene and
pyridine rings, along with the amino group, imparts unique chemical and physical properties to
the molecule.

The chemical structure of 2-aminoquinoline is depicted below:

l».Chemical structure of 2-aminoquinoline

Caption: Chemical structure of 2-aminoquinoline.[1]

Physicochemical Properties
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A summary of the key physicochemical properties of 2-aminoquinoline is presented in the

table below. These properties are crucial for its handling, formulation, and application in various

experimental settings.

Property Value Reference

Molecular Formula CoHsNz2 [2][3]

Molecular Weight 144.17 g/mol [2][3]
Light yellow to brown

Appearance . [2][4]
solid/powder to crystal

Melting Point 126-135 °C [2][5]

Boiling Point 312.78 °C (estimate) [41[6]
Soluble in chloroform and

Solubility methanol. Sparingly soluble in [41718]
water.

pKa 3.43(at20°C)/7.3 (41161191

LogP 1.87 [3]

CAS Number 580-22-3 [2][3]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-aminoquinoline.

Key spectral features are summarized below.

Spectroscopic Technique

Key Features

1H NMR

Spectra available for reference.[3]

13C NMR

Spectra available for reference.[3]

IR Spectroscopy

Data available from KBr wafer and ATR
techniques.[3][10]

Mass Spectrometry (GC-MS)

Molecular ion peak at m/z 144.[3][11]
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Synthesis and Reactivity

Synthesis

The synthesis of 2-aminoquinolines can be achieved through various methods, ranging from
classical named reactions to modern catalytic approaches. Some of the prominent synthetic
routes include:

o Friedlander Annulation: This is a classical and straightforward method for quinoline synthesis
involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing
a reactive a-methylene group.

o Skraup and Doebner-Miller Reactions: These are well-established methods for quinoline
synthesis that can be adapted for 2-aminoquinoline derivatives, typically involving the
reaction of anilines with a,B-unsaturated carbonyl compounds under strongly acidic and high-
temperature conditions.[12]

e Modern Catalytic Methods: Recent advancements have led to the development of more
sustainable and efficient one-pot syntheses. These methods often utilize transition metal
catalysts, such as cobalt or manganese complexes, to facilitate the dehydrogenative
coupling of 2-aminobenzyl alcohols with nitriles.[12][13][14]

o Other Synthetic Approaches: Other notable methods include Claisen-Schmidt condensation,
1,3-dipolar cycloaddition, one-pot multicomponent reactions (MCRs), and reductive
amination.[15][16] The direct amination of quinoline-N-oxides also presents a viable route.
[12][17]

Below is a generalized workflow for the synthesis of 2-aminoquinolines from 2-aminobenzyl
alcohol and a nitrile, representing a modern catalytic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://commons.wikimedia.org/wiki/File:2-aminoquinoline.svg
https://www.chemimpex.com/products/22501
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminoquinoline
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB0145248.htm
https://www.sigmaaldrich.com/KG/en/product/aldrich/718335
https://m.chemicalbook.com/ProductChemicalPropertiesCB0145248_EN.htm
https://www.guidechem.com/encyclopedia/2-aminoquinoline-dic113588.html
https://www.solubilityofthings.com/quinolin-8-amine
https://pubs.acs.org/doi/10.1021/jm401838x
https://pubchem.ncbi.nlm.nih.gov/compound/5-Aminoquinoline
https://pubchemlite.lcsb.uni.lu/e/compound/11379
https://www.researchgate.net/figure/Synthesis-of-2-aminoquinolines-via-selenium-catalyzed-cyclization_fig3_389941955
https://pubs.acs.org/doi/10.1021/acs.orglett.9b00939
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/quinolines.shtm
https://www.benthamdirect.com/content/journals/mroc/10.2174/1570193X19666220629103027
https://www.researchgate.net/publication/362988003_Chemistry_of_2-Aminoquinolines_Synthesis_Reactivity_and_Biological_Activities_Part_III
https://www.researchgate.net/publication/389941955_Exploring_Synthetic_Approaches_for_2-Aminoquinolines_Progress_and_Future_Directions
https://www.benchchem.com/product/b7722446#2-aminoquinoline-chemical-structure-and-properties
https://www.benchchem.com/product/b7722446#2-aminoquinoline-chemical-structure-and-properties
https://www.benchchem.com/product/b7722446#2-aminoquinoline-chemical-structure-and-properties
https://www.benchchem.com/product/b7722446#2-aminoquinoline-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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